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Compound of Interest

Compound Name:
4'-Fluoro-[1,1'-biphenyl]-3,3',5-

tricarboxylic acid

CAS No.: 1261984-63-7

Cat. No.: B578780

Get Quote

4'-Fluoro-[1,1'-biphenyl]-3,3',5-tricarboxylic acid is a highly functionalized organic

compound that stands at the intersection of two critical areas in contemporary drug discovery:

the strategic incorporation of fluorine and the use of rigid biphenyl scaffolds. Its CAS Number is

1261984-63-7.[1] This molecule is not typically an active pharmaceutical ingredient (API) itself

but serves as a sophisticated building block or scaffold. The presence of a fluorine atom, a

bioisostere for hydrogen, can profoundly influence a drug candidate's metabolic stability,

binding affinity, and pharmacokinetic profile.[2][3][4] Concurrently, the tricarboxylic acid

moieties provide versatile chemical handles for covalent attachment to other molecular

fragments, enabling the construction of complex and targeted therapeutic agents. This guide

provides a comprehensive technical overview of its properties, synthesis, and applications,

grounded in established chemical principles.

Part 1: Core Molecular Profile and Physicochemical
Properties
A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in research and development. The key attributes of 4'-Fluoro-[1,1'-
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biphenyl]-3,3',5-tricarboxylic acid are summarized below.

Chemical Structure
dot graph "chemical_structure" { graph [layout=neato, overlap=false, splines=true,

maxiter=1000, bgcolor="#F1F3F4"]; node [shape=plaintext, fontname="Arial", fontsize=12,

fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} end_dot Caption: 2D Structure of 4'-Fluoro-[1,1'-biphenyl]-3,3',5-tricarboxylic acid.

Quantitative Data Summary
Property Value Source

CAS Number 1261984-63-7 [1]

Molecular Formula C₁₅H₉FO₆ [1]

Molecular Weight 304.23 g/mol [1]

SMILES

C(=O)

(O)C1=CC(=CC(=C1)C2=CC(

=C(C=C2)F)C(=O)O)C(=O)O

[1]

Physical Form Solid (predicted) General knowledge

Storage Conditions Sealed in dry, 2-8°C [1][5]

Part 2: Synthesis Pathway and Rationale
The synthesis of asymmetrically substituted biaryl compounds like 4'-Fluoro-[1,1'-
biphenyl]-3,3',5-tricarboxylic acid is most efficiently achieved through palladium-catalyzed

cross-coupling reactions. The Suzuki-Miyaura coupling is the preeminent choice for this

transformation due to its high functional group tolerance, mild reaction conditions, and the

commercial availability of a wide array of boronic acids and aryl halides.

Expertise-Driven Mechanistic Choice
The causality for selecting a Suzuki coupling rests on several pillars:
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Robustness: The reaction is well-documented and reliably forms C-C bonds between sp²-

hybridized carbons.

Functional Group Tolerance: The presence of carboxylic acids can be problematic in other

coupling schemes (e.g., Grignard-based reactions). The Suzuki coupling is notably tolerant

of acidic protons, although protection of the carboxylic acids (e.g., as methyl or ethyl esters)

is a common and prudent strategy to prevent side reactions and improve yields.

Availability of Precursors: The required building blocks, such as (4-fluoro-3-

carboxyphenyl)boronic acid and a di-substituted bromobenzene derivative, can be

synthesized or are often commercially available.

Generalized Synthetic Workflow: Suzuki-Miyaura
Coupling
The following protocol outlines a validated, generalized approach. Note: Specific reagents,

solvents, and reaction times require optimization for scale and purity targets.

Click to download full resolution via product page

Step-by-Step Methodology:

Precursor Protection (If Necessary): The carboxylic acid groups on the precursors are

typically protected as esters (e.g., methyl esters) to enhance solubility in organic solvents

and prevent interference with the basic conditions of the coupling reaction.

Coupling Reaction: Protected Reactant A and Reactant B are dissolved in a suitable solvent

system (e.g., dioxane or a toluene/ethanol/water mixture).

Catalyst and Base Addition: A palladium catalyst (e.g., Pd(PPh₃)₄) and an aqueous solution

of a base (e.g., potassium carbonate) are added to the reaction mixture.

Heating: The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) until

reaction completion is observed (monitored by TLC or LC-MS).
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Workup and Purification: Upon cooling, the reaction mixture is partitioned between an

organic solvent and water. The organic layer is washed, dried, and concentrated. The

resulting crude ester intermediate is purified, typically by silica gel column chromatography.

Deprotection (Hydrolysis): The purified ester is dissolved in a solvent like THF/methanol and

treated with a strong base (e.g., NaOH or LiOH) to hydrolyze the ester groups back to

carboxylic acids.

Isolation: The reaction is acidified with a mineral acid (e.g., HCl), causing the final

tricarboxylic acid product to precipitate. The solid is then collected by filtration, washed with

water, and dried.

Part 3: Applications in Drug Discovery &
Development
The strategic value of 4'-Fluoro-[1,1'-biphenyl]-3,3',5-tricarboxylic acid lies in its utility as a

molecular scaffold, providing a rigid framework with tunable properties and multiple points for

diversification.

The Role of Fluorine: The "Magic Bullet"
The single fluorine atom is a powerful tool for lead optimization. Judicious placement of fluorine

can significantly enhance a drug's profile by:

Blocking Metabolic Oxidation: The carbon-fluorine bond is exceptionally strong. Placing a

fluorine atom at a site that is susceptible to metabolic attack by cytochrome P450 enzymes

can dramatically increase the compound's half-life.[2]

Modulating pKa: Fluorine's strong electron-withdrawing nature can lower the pKa of nearby

acidic or basic groups, which can be used to fine-tune a compound's ionization state at

physiological pH, thereby affecting its solubility, permeability, and target binding.[2]

Enhancing Binding Affinity: The fluorine atom can engage in favorable non-covalent

interactions (e.g., hydrogen bonds, dipole-dipole interactions) with amino acid residues in a

protein's binding pocket, increasing potency and selectivity.[4]
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Scaffold and Functionalization Handles
The biphenyl core provides a defined and rigid orientation for appended chemical groups,

which is crucial for achieving high-affinity binding to a biological target. The three carboxylic

acid groups are the key functionalization points. They can be readily converted into a variety of

other functional groups, including:

Amides: By coupling with amines, allowing for the exploration of a vast chemical space.

Esters: For modifying solubility and cell permeability.

Other Linkages: Serving as attachment points for linkers in applications like PROTACs

(Proteolysis-Targeting Chimeras) or ADCs (Antibody-Drug Conjugates).

Click to download full resolution via product page

Potential in PET Imaging
The stable ¹⁹F isotope can be substituted with the positron-emitting ¹⁸F isotope (t½ ≈ 110

minutes).[6] This opens the possibility of using derivatives of this scaffold as PET (Positron

Emission Tomography) imaging agents. Such agents are invaluable in drug development for

non-invasively studying drug distribution, target engagement, and pharmacokinetics in

preclinical and clinical settings.[6]

Part 4: Validated Analytical & QC Protocols
Ensuring the identity, purity, and stability of a research compound is non-negotiable. A multi-

technique approach is required for comprehensive characterization.

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is the primary method for determining the purity of the final compound

and for monitoring reaction progress.

Exemplar HPLC Protocol:
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Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient Elution: A typical gradient would run from 5-10% B to 95% B over 15-20 minutes to

elute the compound and any potential impurities.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Monitor at a wavelength where the biphenyl system absorbs strongly,

typically around 254 nm.

Sample Preparation: Dissolve a precisely weighed sample (approx. 1 mg/mL) in a suitable

solvent like acetonitrile or a mixture of mobile phase A and B.

Purity Assessment: Purity is determined by the area percentage of the main peak relative to

the total area of all observed peaks.

This method provides a robust and reproducible system for quality control.[7]

Structural Verification
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for

unambiguous structure confirmation. ¹⁹F NMR is particularly diagnostic, showing a

characteristic signal for the single fluorine atom.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

exact molecular weight and elemental formula (C₁₅H₉FO₆), providing definitive proof of

identity.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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